3-([1,1'-Biphenyl]-3-yl)propanoic acid
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Overview
Description
Molecular Structure Analysis
The molecular structure of “3-([1,1’-Biphenyl]-3-yl)propanoic acid” would likely include a biphenyl group attached to a propanoic acid molecule. Propanoic acid has a three-carbon structure formed as CH3CH2COOH .Chemical Reactions Analysis
The chemical reactions involving “3-([1,1’-Biphenyl]-3-yl)propanoic acid” would depend on the specific conditions and reactants present. Propanoic acid, for example, can participate in typical acid-base reactions, releasing hydrogen ions in aqueous solutions, thereby behaving as a weak acid .Physical and Chemical Properties Analysis
The physical and chemical properties of “3-([1,1’-Biphenyl]-3-yl)propanoic acid” would be determined by its specific molecular structure. Propanoic acid is a weak acid and can participate in typical acid-base reactions .Scientific Research Applications
Improved Synthesis Processes
- 3-(2,3-Dihydrobenzofuran-5-yl) propanoic acid, a derivative of 3-([1,1'-Biphenyl]-3-yl)propanoic acid, was synthesized through an improved process involving methyl esterification, condensation, Friedel-Crafts reaction, catalytic hydrogenation, and hydrolysis. This method offered milder reaction conditions, simpler operations, and higher yield (Deng Yong, 2010).
Chemical Structure and Properties
- 3-[1-(4-Sulfamoylphenyl)-5-p-tolyl-1H-pyrazol-3-yl]propanoic acid and its derivatives were synthesized and characterized, indicating their complex chemical structures and extensive hydrogen bonding, which are crucial for their potential applications (Isuru R. Kumarasinghe et al., 2009).
Renewable Building Block for Material Science
- Phloretic acid, a naturally occurring phenolic compound and a derivative of 3-(4-Hydroxyphenyl)propanoic acid, is used as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation, showing potential in a wide range of material science applications (Acerina Trejo-Machin et al., 2017).
Application in PET Imaging
- Automated synthesis of a radiopharmaceutical for PET imaging, utilizing a derivative of this compound, shows the compound's potential in medical imaging and diagnostics (Zonghua Luo et al., 2019).
Synthesis of Novel Compounds
- Benzyl-N-pyrrolylketene, derived from 3-Phenyl-2-(1-H-pyrrol-1-yl) propanoic acid, was used in synthesizing monocyclic-2-azetidinones, demonstrating the versatility of derivatives of this compound in organic chemistry (M. Behzadi et al., 2015).
Anti-inflammatory and Analgesic Agents
- Derivatives of this compound were synthesized and found to possess significant anti-inflammatory and analgesic properties, with potential applications in pharmaceuticals (A. Husain et al., 2009).
Novel Organic Sensitizers for Solar Cells
- Organic sensitizers containing a derivative of this compound showed high efficiency in converting photons to current, suggesting applications in solar cell technology (Sanghoon Kim et al., 2006).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as propanoic acid and phenylpropanoids, have been found to interact with various enzymes and receptors .
Mode of Action
A compound named tug-891, which has a similar structure, has been described as a potent and selective agonist for the long chain free fatty acid (lcfa) receptor 4 (ffa4; previously g protein–coupled receptor 120, or gpr120) . This suggests that 3-([1,1’-Biphenyl]-3-yl)propanoic acid might interact with similar receptors, leading to changes in cellular signaling.
Biochemical Pathways
Propanoic acid, a related compound, is known to be metabolized via conversion to propionyl coenzyme a (propionyl-coa), which is part of the usual metabolic pathway that carboxylic acids participate within in the human body . Phenylpropanoids, another related group of compounds, are biosynthesized from the amino acids phenylalanine and tyrosine in the shikimic acid pathway .
Pharmacokinetics
Propanoic acid, a related compound, is known to undergo metabolism via conversion to propionyl-coa .
Result of Action
Tug-891, a compound with a similar structure, has been found to stimulate ca2+ mobilization, β-arrestin-1 and β-arrestin-2 recruitment, and extracellular signal-regulated kinase phosphorylation .
Safety and Hazards
Properties
IUPAC Name |
3-(3-phenylphenyl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c16-15(17)10-9-12-5-4-8-14(11-12)13-6-2-1-3-7-13/h1-8,11H,9-10H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACFMSXUJYGBMGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC(=C2)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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